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Compound of Interest

Compound Name: Wieland-Miescher ketone

Cat. No.: B1293845 Get Quote

Essential Safety and Handling Guide for
Wieland-Miescher Ketone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for

Wieland-Miescher ketone (CAS RN: 20007-72-1). Adherence to these procedures is critical

for ensuring laboratory safety and operational integrity.

I. Understanding the Compound
Wieland-Miescher ketone is a bicyclic diketone widely used as a versatile starting material in

the total synthesis of various natural products, including steroids and terpenes.[1][2][3] While it

is not classified as a hazardous substance under the 2012 OSHA Hazard Communication

Standard, proper laboratory handling practices are essential to ensure safety.[4]
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Property Value

Physical State Beige to brown adhering crystalline powder[5]

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol [1][5]

Melting Point 47-50°C[1][5]

Boiling Point 109°C[5]

Flash Point 122°C[5]

Density 1.1 g/cm³[5]

Solubility Not soluble in water[6]

II. Personal Protective Equipment (PPE)
While Wieland-Miescher ketone is considered to pose no significant health hazard in its solid

form, the use of appropriate PPE is a mandatory laboratory practice to prevent any potential

irritation and contamination.[5][6]

PPE Category Recommended Equipment Specifications

Hand Protection Chemical-impermeable gloves

Nitrile or neoprene gloves are

suitable for handling this solid

chemical.[5][7]

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect against

dust or splashes.[4]

Body Protection Laboratory coat

A standard lab coat is sufficient

for handling small quantities in

a laboratory setting.

Respiratory Protection
Not generally required under

normal use

Ensure work is conducted in a

well-ventilated area. If dust

formation is significant, a dust

mask may be used.[4]
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III. Operational Plan: Step-by-Step Handling
Procedure
A systematic approach to handling Wieland-Miescher ketone minimizes risks and ensures

procedural consistency.

Workflow for Handling Wieland-Miescher Ketone
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Caption: Workflow for the safe handling of Wieland-Miescher ketone.
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Experimental Protocol: General Weighing and Dissolution

Preparation: Ensure the chemical fume hood or designated work area is clean and

uncluttered. Assemble all necessary glassware and equipment.

Don PPE: Put on a lab coat, safety glasses, and chemical-impermeable gloves.

Weighing: Carefully weigh the desired amount of Wieland-Miescher ketone on a calibrated

balance. Avoid creating dust. If dust is generated, ensure adequate ventilation.

Dissolution: In a fume hood, add the weighed solid to the appropriate solvent in a suitable

flask. Swirl gently or use a magnetic stirrer to dissolve the compound.

IV. Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Waste Categorization and Disposal Procedures
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Waste Type Disposal Procedure

Uncontaminated Solid Waste

As Wieland-Miescher ketone is not classified as

hazardous, uncontaminated solid waste can be

disposed of as regular laboratory trash.[5]

However, it should be double-bagged and

clearly labeled as "Non-hazardous" before being

taken to the dumpster by laboratory personnel.

[5]

Contaminated Solid Waste (e.g., gloves, paper

towels)

Place in a designated container for chemically

contaminated solid waste. This waste stream

should be handled by the institution's hazardous

waste management program.

Liquid Waste (Solutions of Wieland-Miescher

Ketone)

Collect in a properly labeled, sealed, and

compatible waste container. The label should

clearly indicate the contents (e.g., "Wieland-

Miescher Ketone in [Solvent Name]"). Do not

mix with incompatible waste streams.[6]

Empty Containers

The original container should be triple-rinsed

with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste.

[7] After rinsing and air-drying, the container can

be disposed of as regular trash with the label

defaced.

Logical Flow for Waste Disposal Decision-Making
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Caption: Decision tree for the proper disposal of Wieland-Miescher ketone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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